5-Formyl-6-methylpyridine-2-carbonitrile

• IUPAC Name: 5-formyl-6-methylpyridine-2-carbonitrile
• InChI: InChI=1S/C8H6N2O/c1-6-7(5-11)2-3-8(4-9)10-6/h2-3,5H,1H3
• InChI Key: JXSOLPFMPAJQKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)C#N)C=O
• Molecular Formula: C8H6N2O
• Molecular Weight: 146.15 g/mol

Description

5-Formyl-6-methylpyridine-2-carbonitrile is a useful research compound. Its molecular formula is C8H6N2O and its molecular weight is 146.15 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Antiproliferative Effects : Compounds with structures related to 5-Formyl-6-methylpyridine-2-carbonitrile, such as 4-Aryl-6-(2,5-dichlorothiophen-3-yl)-2-methoxypyridine-3-carbonitriles, have shown promising antiproliferative effects against liver, prostate, and breast cancer cell lines (Al‐Refai et al., 2019).

• Antifungal and Antibacterial Activity : Novel benzothiazole pyridine derivatives, including 2-amino-5-formylpyridine-3-carbonitrile, have exhibited promising antifungal and antibacterial activity (Jemmezi et al., 2014).

• Optical Properties : A new compound, 2-chloro-4-(methoxymethyl)-6-methyl-5-nitropyridine-3-carbonitrile, synthesized using a novel method, has unique optical properties and structural features (Jukić et al., 2010).

• Synthesis of Oxopyrazolinylpyridine : The synthesis and reactions of 2-amino-6-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-4-phenylpyridine-3-carbonitrile lead to new oxopyrazolinylpyridine compounds (Ahmed et al., 2002).

• Ring Switching Synthesis : A tricomponent condensation method was used to synthesize new 3-acylamino-7-hydroxy-5-methyl-2-oxo-2H-pyrano[2,3-b]pyridine-6-carbonitriles, demonstrating the potential of hydroxypyridine tautomer forms (Paponov et al., 2021).

• Antiviral Potential Against HIV-1 : A study synthesized new pyridine derivatives showing potential antiviral activity against HIV-1, highlighting their promise as antiviral drugs for HIV-1 treatment (Renault et al., 1996).

• Corrosion Inhibition : Ultrasound-assisted synthesis of pyrazolo[3,4-b]pyridines, including derivatives of 6-methylpyridine-3-carbonitrile, shows potential as corrosion inhibitors for mild steel in acidic environments (Dandia et al., 2013).

• Photophysical and Non-linear Optical Properties : 6-Amino-2-methylpyridine-3-carbonitrile dye, a related compound, exhibits promising photophysical properties and non-linear optical properties, suitable for various applications (Sakthi et al., 2017).